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Compound of Interest

Compound Name: Peonidin 3-galactoside

Cat. No.: B1473039 Get Quote

For researchers, scientists, and drug development professionals, the integrity of your work and

your personal safety are paramount. This guide provides essential, immediate safety and

logistical information for handling Peonidin 3-galactoside, ensuring that you can focus on your

research with confidence. While Peonidin 3-galactoside is not classified as a hazardous

substance, adhering to standard laboratory safety protocols is crucial.[1][2]

Essential Safety Information at a Glance
To facilitate quick reference and easy comparison, the following table summarizes the key

safety and handling information for Peonidin 3-galactoside.
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Parameter Recommendation Source

Hazard Classification
Not a hazardous substance or

mixture.
MedChemExpress SDS[1]

Primary Routes of Exposure
Inhalation, skin contact, eye

contact.
MedChemExpress SDS[1]

Recommended Storage

4°C, sealed in a cool, well-

ventilated area away from

direct sunlight and ignition

sources.

MedChemExpress SDS[1]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.
MedChemExpress SDS[1]

Solubility Practically insoluble in water. BenchChem[2]

Operational Plan: A Step-by-Step Guide to Safe
Handling
This section provides a detailed, procedural guide for the safe handling of Peonidin 3-
galactoside throughout its lifecycle in the laboratory, from receipt to disposal.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Store the container in a cool, well-ventilated area, tightly sealed, and protected from

direct sunlight and sources of ignition.[1] A recommended storage temperature is 4°C.[1]

Personal Protective Equipment (PPE)
While Peonidin 3-galactoside is not classified as hazardous, the use of appropriate PPE is a

fundamental laboratory practice to minimize exposure.

Eye Protection: Wear airtight protective goggles that comply with standard EN 166.[3]
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Hand Protection: Use category III work gloves, such as nitrile gloves, that are compliant with

standard EN 374.[3] It is important to check the gloves' resistance to the chemical before

use.[3]

Body Protection: A standard laboratory coat or long-sleeved overalls should be worn.[2][3]

Respiratory Protection: If there is a risk of dust or aerosol formation, use a mask with a type

A or P2 filter.[3][4]

Handling and Experimental Use
Ventilation: Handle the substance in a well-ventilated area, preferably in a chemical fume

hood, to avoid inhalation of any dust or aerosols.[1]

Weighing: When weighing the solid powder, take care to avoid generating dust.[2]

Solution Preparation: Due to its low water solubility, avoid disposing of solutions down the

drain as this could lead to accumulation in the plumbing.[2]

General Hygiene: Avoid contact with skin and eyes.[1] Do not eat, drink, or smoke in the

laboratory. Wash hands thoroughly after handling.

Spill Management
In the event of a spill, follow these procedures:

Personal Protection: Ensure you are wearing the appropriate PPE, including respiratory

protection if dust is present.[1]

Containment: For small spills of the solid, gently sweep the material into a designated waste

container, avoiding dust generation.[2]

Cleaning: Wipe the spill area with a damp cloth. Dispose of the cloth as solid waste.[2]

Ventilation: Ensure the area is well-ventilated.

Disposal Plan
Proper disposal is crucial for environmental safety and regulatory compliance.
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Solid Waste: Collect any dry, solid Peonidin 3-galactoside waste, including contaminated

items like weigh boats and filter paper, in a clearly labeled, sealed container.[2]

Liquid Waste: Solutions containing Peonidin 3-galactoside should be collected in a

separate, sealed, and clearly labeled waste container.[2] The label should identify the

contents, for example, "Aqueous Peonidin 3-galactoside Waste (Non-Hazardous)".[2]

Disposal Route: All waste containers should be disposed of through your institution's official

chemical waste disposal program.[2] Do not dispose of down the drain.[2]

Visualizing the Workflow for Safe Handling
To provide a clear, at-a-glance understanding of the safe handling process, the following

diagram illustrates the key steps from receiving the compound to its final disposal.
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Safe Handling Workflow for Peonidin 3-galactoside

Preparation

Handling

Post-Experiment

1. Receiving and Inspection

2. Secure Storage
(4°C, sealed, dark)

3. Don Appropriate PPE
(Goggles, Nitrile Gloves, Lab Coat)

4. Weighing
(Avoid Dust Generation)

5. Experimental Use
(In Ventilated Area)

7. Waste Collection
(Labeled, Sealed Containers)

6. Spill Management
(If necessary)

8. Institutional Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling of Peonidin 3-galactoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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